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Compound of Interest

Compound Name: 3-Methyl-2-nitrobenzoic acid

Cat. No.: B045383 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 3-
Methyl-2-nitrobenzoic acid (CAS No. 5437-38-7), a key intermediate in the synthesis of

various pharmaceuticals and agrochemicals. Accurate determination of these fundamental

physical properties is critical for process development, quality control, and ensuring the purity

of synthesized compounds.

Core Physicochemical Data
The melting and boiling points of 3-Methyl-2-nitrobenzoic acid have been determined by

various analytical methods. A summary of the reported values is presented below.
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Physical Property Value Notes

Melting Point 220-223 °C
This is a commonly cited

range.[1]

218-227 °C
A slightly broader range has

also been reported.

221 °C
A specific value within the

common range.[2]

220.0 to 225.0 °C
A range provided by a

chemical supplier.[3]

428 to 432 °F (220-222 °C)
Reported by the National

Toxicology Program.[4][5]

Boiling Point 314.24 °C This is a rough estimate.[1]

716.97 K (443.82 °C)
This is a calculated value

using the Joback method.[6]

Data unavailable
Some sources do not provide

a boiling point.[4][7]

Experimental Protocols for Property Determination
Accurate determination of melting and boiling points is crucial for compound identification and

purity assessment. The following are standard laboratory protocols for these measurements.

Melting Point Determination: Capillary Method
The capillary method is the most common technique for determining the melting point of a solid

organic compound.[2] This can be performed using a Thiele tube or a digital melting point

apparatus.

1. Sample Preparation:

Ensure the 3-Methyl-2-nitrobenzoic acid sample is completely dry and in a fine powdered

form.[8]
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Introduce a small amount of the powdered sample into a capillary tube, which is sealed at

one end.

Pack the sample into the sealed end of the tube to a height of 2-3 mm by tapping the tube

gently.[9]

2. Thiele Tube Method:

Attach the capillary tube to a thermometer using a rubber band, ensuring the sample is

aligned with the thermometer bulb.[4]

Immerse the thermometer and the attached capillary tube in a Thiele tube containing a high-

boiling point oil, such as mineral oil.

Heat the side arm of the Thiele tube gently with a Bunsen burner. The shape of the tube

facilitates the circulation of the oil, ensuring uniform heating.

Observe the sample closely. The melting point range is the temperature at which the first

drop of liquid appears to the temperature at which the entire sample has turned into a clear

liquid.[1]

3. Digital Melting Point Apparatus Method:

Insert the prepared capillary tube into the heating block of the apparatus.[2]

Set the apparatus to heat rapidly to a temperature about 15-20°C below the expected

melting point.[6]

Then, adjust the heating rate to a slower increase, typically 1-2°C per minute, to ensure

thermal equilibrium.[6]

Observe the sample through the magnifying lens.

Record the temperature at the onset of melting and when the sample is completely molten.

[9]

Boiling Point Determination: Micro Method
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For determining the boiling point of a small quantity of liquid, the micro boiling point method is

suitable. Since 3-Methyl-2-nitrobenzoic acid is a solid at room temperature, it would need to

be melted first for this method to be applicable in principle, though it's more commonly used for

substances that are liquid at room temperature. A more practical approach for a high-melting

solid would be distillation under reduced pressure to avoid decomposition, though a standard

distillation can also be used if the compound is stable at its boiling point.

1. Apparatus Setup:

Place a small amount of the substance into a small test tube or fusion tube.[10]

A capillary tube, sealed at one end, is inverted and placed inside the test tube with the open

end submerged in the liquid.[11]

Attach the test tube to a thermometer.[10]

Immerse the assembly in a heating bath, such as a Thiele tube filled with a suitable oil.[11]

2. Measurement:

Heat the apparatus. As the temperature rises, a stream of bubbles will emerge from the open

end of the inverted capillary tube.[12]

Continue heating until a steady stream of bubbles is observed.[12]

Turn off the heat and allow the apparatus to cool slowly.[11]

The boiling point is the temperature at which the bubbling stops and the liquid is drawn into

the capillary tube.[10]

Visualized Experimental Workflows
To further clarify the experimental procedures, the following diagrams illustrate the workflows

for determining the melting and boiling points.
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Sample Preparation

Thiele Tube Method

Digital Apparatus Method
Dry and Powder Sample Load into Capillary Tube Pack Sample to 2-3mm

Attach Capillary to Thermometer
Proceed to Thiele Method

Insert Capillary into Apparatus

Proceed to Digital Method

Immerse in Thiele Tube Heat Side Arm Observe and Record Melting Range

Set Heating Program Observe and Record Melting Range
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Caption: Workflow for Melting Point Determination.

Apparatus Setup Measurement

Place Sample in Test Tube Insert Inverted Capillary Attach to Thermometer Immerse in Heating Bath Heat ApparatusBegin Measurement Observe Steady Bubbles Cool Apparatus Record Temperature at Liquid Ingress

Click to download full resolution via product page

Caption: Workflow for Micro Boiling Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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